

Essential Safety and Logistical Information for Handling CAPIRI

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Capiri*
CAS No.: *1100690-10-5*
Cat. No.: *B1251126*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

The **CAPIRI** regimen, a combination of capecitabine and irinotecan, is a cytotoxic chemotherapy protocol used in the treatment of various cancers, including colorectal, esophageal, and stomach cancers.^{[1][2][3]} Due to the hazardous nature of these compounds, stringent safety protocols and handling procedures are imperative in a laboratory setting to protect personnel from potential exposure. Occupational exposure to cytotoxic drugs can lead to a range of adverse health effects.^{[4][5]}

Personal Protective Equipment (PPE)

When handling capecitabine and irinotecan, a comprehensive approach to personal protective equipment is crucial. This includes measures to prevent contact, inhalation, and ingestion.

Recommended PPE for Handling **CAPIRI** Components:

PPE Component	Specification	Rationale
Gloves	Double gloving with chemotherapy-tested gloves (e.g., nitrile)	Prevents skin absorption of the drugs.[6]
Gown	Disposable, lint-free, solid-front gown with long sleeves and elastic or knit cuffs	Protects skin and personal clothing from contamination.[6]
Eye Protection	Safety glasses with side shields or goggles	Prevents eye contact with splashes or aerosols.[2]
Face Protection	Full-face shield in addition to goggles when splashing is possible	Offers a greater level of protection for the entire face. [6]
Respiratory Protection	An approved respirator (e.g., N95 or higher) should be used when there is a risk of aerosol or dust generation.[6]	Prevents inhalation of hazardous particles.[7]

Note: All PPE should be removed in a designated area and disposed of as contaminated waste.

Hazard Identification and Toxicological Data

Both components of the **CAPIRI** regimen are classified as hazardous. Below is a summary of their key toxicological information.

Toxicological Data for Capecitabine and Irinotecan:

Substance	Key Hazards	Acute Toxicity (LD50)
Capecitabine	Toxic if swallowed or inhaled, causes skin and eye irritation, may cause cancer, may damage fertility or the unborn child, suspected of causing genetic defects.[7][8]	Oral (rat): >2000 mg/kg
Irinotecan	Harmful if swallowed, suspected of causing genetic defects, may damage fertility or the unborn child.[1][9]	Oral (rat): 867 mg/kg; Oral (mouse): 1,045 mg/kg[9]

Operational and Disposal Plans

A clear and well-defined plan for the handling and disposal of **CAPIRI** components and contaminated materials is essential to maintain a safe laboratory environment.


- **Designated Area:** All handling and preparation of capecitabine and irinotecan should be performed in a designated area, such as a biological safety cabinet (BSC) or a compounding aseptic containment isolator (CACI), to minimize exposure.[10]
- **Aseptic Technique:** Use aseptic techniques to prevent microbial contamination of the product and to protect laboratory personnel.
- **Spill Management:** A spill kit specifically for cytotoxic drugs should be readily available.[6] In the event of a spill, the area should be immediately cordoned off and decontaminated by trained personnel wearing appropriate PPE.[5][11]

Proper segregation and disposal of waste contaminated with capecitabine and irinotecan are critical to prevent environmental contamination and accidental exposure.

Waste Disposal Guidelines:

Waste Type	Disposal Container	Disposal Method
Sharps (needles, syringes)	Puncture-resistant, leak-proof sharps container labeled as "Cytotoxic Waste"	Incineration at a licensed hazardous waste facility.
Contaminated PPE (gloves, gowns)	Yellow chemotherapy waste bags or containers. [12]	Incineration at a licensed hazardous waste facility.
Empty Vials and Packaging	Yellow chemotherapy waste bags or containers. [12]	Incineration at a licensed hazardous waste facility.
Trace Contaminated Materials	Yellow chemotherapy waste bags or containers. [12]	Incineration at a licensed hazardous waste facility.
Bulk Contaminated Materials	Black RCRA hazardous waste containers. [12]	Disposal as hazardous waste according to federal, state, and local regulations. [12]

Below is a diagram illustrating the logical workflow for the disposal of waste generated from handling the **CAPIRI** regimen.



[Click to download full resolution via product page](#)

Caption: Workflow for the safe disposal of **CAPIRI**-related waste.

Experimental Protocols

Due to the proprietary and varied nature of research, specific experimental protocols for **CAPIRI** will differ. However, any protocol should incorporate the following safety-focused steps:

- Risk Assessment: Conduct a thorough risk assessment before any new procedure involving capecitabine or irinotecan.[4]
- Pre-weighing and Aliquoting: If working with powdered forms, pre-weighing and aliquoting should be done in a containment device to minimize dust generation.
- Solubilization: When dissolving the compounds, do so carefully to avoid splashing and aerosol generation. Add the solvent slowly down the side of the vial.
- Decontamination: All surfaces and equipment that come into contact with the drugs must be decontaminated. A common decontamination solution is sodium hypochlorite, followed by a neutralizing agent like sodium thiosulfate, and then a final rinse with water. Always consult institutional guidelines for specific decontamination procedures.
- Emergency Procedures: Ensure all personnel are familiar with emergency procedures, including first aid for exposure and spill cleanup protocols.[11] In case of skin contact, immediately wash the affected area with soap and water for at least 15 minutes.[13] For eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. gopharm.si [gopharm.si]
- 2. fishersci.com [fishersci.com]
- 3. abmole.com [abmole.com]
- 4. pharmtech.com [pharmtech.com]
- 5. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]

- [6. Cytotoxic Drug Safety \[tru.ca\]](#)
- [7. cdn1.cobornsinc.com \[cdn1.cobornsinc.com\]](#)
- [8. szabo-scandic.com \[szabo-scandic.com\]](#)
- [9. cdn.caymanchem.com \[cdn.caymanchem.com\]](#)
- [10. qualia-bio.com \[qualia-bio.com\]](#)
- [11. hse.gov.uk \[hse.gov.uk\]](#)
- [12. danielshealth.com \[danielshealth.com\]](#)
- [13. editor.fresenius-kabi.us \[editor.fresenius-kabi.us\]](#)
- To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling CAPIRI]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1251126/docs#essential-safety-and-logistical-information-for-handling-capiri\]](https://www.benchchem.com/product/b1251126/docs#essential-safety-and-logistical-information-for-handling-capiri)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check